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Compound of Interest

Compound Name: DX600 Tfa

Cat. No.: B10825495 Get Quote

Technical Support Center: DX600 Tfa
This technical support center provides researchers, scientists, and drug development

professionals with best practices for handling and storing DX600 Tfa, alongside detailed

troubleshooting guides and frequently asked questions for its use in experiments.

Frequently Asked Questions (FAQs)
Q1: What is DX600 Tfa?

A1: DX600 Tfa is a selective peptide inhibitor of Angiotensin-Converting Enzyme 2 (ACE2).[1]

[2][3][4] It is supplied as a trifluoroacetate (Tfa) salt. DX600 exhibits a high binding affinity for

ACE2 and does not show cross-reactivity with Angiotensin-Converting Enzyme (ACE).[1][2][3]

Q2: What is the mechanism of action for DX600?

A2: DX600 functions as a specific inhibitor of ACE2.[1][2] It binds to ACE2 with a high affinity,

thereby blocking its enzymatic activity.[1][5] This inhibition can impact biological processes

regulated by ACE2.

Q3: What are the primary research applications of DX600 Tfa?

A3: DX600 Tfa is primarily used in research to:

Investigate the physiological and pathological roles of ACE2.
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Serve as a tool in the development of diagnostics and therapeutics targeting ACE2.

Act as a control compound in ACE2 inhibitor screening assays.[6]

Be utilized in in-vivo studies, such as small animal imaging, to assess ACE2 distribution and

levels.[7][8][9]

Handling and Storage
Proper handling and storage of DX600 Tfa are critical to maintain its stability and activity.

Storage Recommendations
Condition Temperature Duration Notes

Powder -20°C Up to 3 years
Keep away from

moisture.[4]

-80°C Long-term storage
Recommended for

optimal stability.

In Solvent -80°C Up to 1 year[4]

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C Up to 1 month[2]
For short-term

storage.

Shipping: DX600 Tfa is typically shipped on blue ice to maintain its integrity during transit.

Reconstitution and Handling
Reconstitution: DX600 Tfa is soluble in water and DMSO.[2][4] For a 10 mM stock solution in

DMSO, sonication is recommended to aid dissolution.[4] To prepare a stock solution in water,

it may be necessary to warm the solution to 37°C and use an ultrasonic bath to ensure

complete dissolution.[2]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, it is highly

recommended to aliquot the reconstituted stock solution into single-use volumes before

storage.[2]
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

gloves, and safety glasses, when handling DX600 Tfa.

Experimental Protocols & Troubleshooting
This section provides guidance on common experimental applications of DX600 Tfa and

troubleshooting tips for potential issues.

In Vitro ACE2 Inhibition Assay
This assay measures the ability of DX600 to inhibit the enzymatic activity of ACE2.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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